Cas no 899735-00-3 (N-benzyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide)

• Product Name: N-benzyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide
• CAS No: 899735-00-3
• MF: C₂₅H₂₄N₂O₄S₂
• MW: 480.599063873291
• CID: 5495030
• Update Time: 2025-06-12

N-benzyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfonylacetamide
• N-benzyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide

• Inchi： 1S/C25H24N2O4S2/c1-3-31-20-11-14-22-23(15-20)32-25(26-22)27(16-19-7-5-4-6-8-19)24(28)17-33(29,30)21-12-9-18(2)10-13-21/h4-15H,3,16-17H2,1-2H3
• InChI Key： ADYFIZPKMRBYEM-UHFFFAOYSA-N
• SMILES： C(N(CC1=CC=CC=C1)C1=NC2=CC=C(OCC)C=C2S1)(=O)CS(C1=CC=C(C)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-benzyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide

Introduction to N-benzyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide (CAS No. 899735-00-3)

N-benzyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide, a compound with the CAS number 899735-00-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural complexity and unique functional groups present in this molecule make it a promising candidate for further investigation, particularly in the context of its pharmacological properties and mechanisms of action.

The molecular structure of N-benzyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide consists of several key components that contribute to its chemical behavior and biological activity. The presence of a benzothiazole core, specifically modified with an ethoxy group at the 6-position and a sulfonyl group at the 2-position, provides a rich scaffold for interactions with biological targets. Additionally, the benzyl and acetamide substituents further enhance the molecule's potential as a pharmacophore.

Recent research in medicinal chemistry has highlighted the importance of benzothiazole derivatives in the development of novel therapeutic agents. These compounds have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of the benzothiazole ring in N-benzyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide is designed to optimize its interaction with target enzymes and receptors, thereby enhancing its efficacy.

In particular, the sulfonyl group at the 2-position of the benzothiazole ring is known to enhance binding affinity and selectivity. This feature is particularly relevant in the context of drug design, where precise targeting is crucial for minimizing side effects and maximizing therapeutic benefit. The ethoxy group at the 6-position further modulates the electronic properties of the molecule, influencing its solubility and bioavailability.

The acetamide moiety at the 2-position of the molecule also plays a critical role in its pharmacological profile. Acetamides are well-known for their ability to act as pharmacophores in various drug classes, including nonsteroidal anti-inflammatory drugs (NSAIDs) and anticonvulsants. The presence of this functional group in N-benzyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide suggests that it may exhibit similar biological activities.

Current research efforts are focused on understanding the mechanisms by which this compound interacts with biological targets. Studies using computational modeling and spectroscopic techniques have provided valuable insights into its binding mode and potential interactions with enzymes and receptors. These findings are crucial for guiding further optimization efforts aimed at improving potency and selectivity.

One particularly exciting area of investigation is the potential application of N-benzyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide in cancer therapy. Preliminary studies have suggested that it may inhibit key enzymes involved in tumor growth and progression. The benzothiazole core is known to exhibit antitumor activity by interfering with critical signaling pathways that drive cancer cell proliferation. The specific modifications introduced into this molecule are designed to enhance its ability to target these pathways effectively.

Additionally, the compound's potential as an antimicrobial agent has been explored. Antibiotic resistance remains a significant global health challenge, making the development of new antimicrobial agents imperative. The structural features of N-benzyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide suggest that it may disrupt bacterial cell wall synthesis or interfere with essential metabolic processes, leading to bacterial death.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including transition metal catalysis and flow chemistry, have been employed to optimize production efficiency.

In conclusion, N-benzyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide (CAS No. 899735-00-3) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further investigation. Ongoing research efforts are focused on elucidating its mechanisms of action and exploring its therapeutic potential in various disease contexts.